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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal conductivity of Alloy 42,

a nickel-iron alloy renowned for its controlled expansion characteristics. This document

compiles available data on its thermal properties at elevated temperatures, details the

experimental methodologies for their measurement, and presents a logical workflow for these

experimental procedures.

Introduction to Alloy 42
Alloy 42 is a binary nickel-iron alloy containing nominally 41-42% nickel, with the balance being

iron.[1][2][3] Its primary and most valuable characteristic is a low and relatively constant

coefficient of thermal expansion from room temperature up to approximately 300°C (572°F).[3]

[4][5] This property makes it an ideal material for applications requiring a strong hermetic seal

between metal and glass or ceramic components, particularly in the electronics and

semiconductor industries.[2][3] Common applications include semiconductor lead frames, bi-

metal thermostat strips, and various glass-to-metal seals.[3][4]

Thermal Conductivity of Alloy 42
The thermal conductivity of a material quantifies its ability to conduct heat. For Alloy 42, this

property is crucial in applications where heat dissipation or insulation is a design consideration.

While extensive data across a broad range of elevated temperatures is not readily available in

a single, consolidated source, the following table summarizes the thermal conductivity values
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reported in various technical datasheets. The slight variations in the reported values at similar

temperatures can be attributed to minor differences in the exact chemical composition of the

tested alloys and the specific experimental methods employed.

Temperature (°C) Temperature (°F)
Thermal
Conductivity
(W/m·K)

Source(s)

20 68 10.5 [4]

20 68 14.7 [2]

20 - 100 68 - 212 10.7 [6]

Room Temperature Room Temperature 14.6 [1]

Experimental Protocols for Thermal Conductivity
Measurement
The determination of thermal conductivity of metallic alloys like Alloy 42 at elevated

temperatures requires specialized experimental techniques. The most common and

standardized method is the Flash Method, as detailed in ASTM E1461. This method is widely

used due to its rapid measurement time and suitability for a wide range of materials and

temperatures.

Flash Method (ASTM E1461)
The flash method is a transient technique used to measure the thermal diffusivity of a material,

from which the thermal conductivity can be calculated.

1. Principle: A small, disc-shaped specimen is subjected to a high-intensity, short-duration

energy pulse on its front face. This energy pulse is typically delivered by a laser or a flash lamp.

The temperature rise on the rear face of the specimen is monitored as a function of time using

an infrared detector or a thermocouple. The thermal diffusivity is then calculated from this

temperature-time profile.

2. Specimen Preparation: The specimen should be a thin, circular disc, typically with a diameter

of 10 to 12.5 mm and a thickness of 1 to 4 mm. The surfaces of the specimen should be
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parallel and flat. To enhance the absorption of the energy pulse and the emission of thermal

radiation for detection, the surfaces are often coated with a thin layer of graphite.

3. Experimental Procedure: a. The specimen is placed in a temperature-controlled furnace. b.

The furnace is heated to the desired measurement temperature and allowed to stabilize. c. A

short, high-intensity energy pulse is fired at the front face of the specimen. d. The temperature

change at the rear face of the specimen is recorded over time. e. The time it takes for the rear

face to reach half of its maximum temperature rise (t1/2) is determined from the recorded data.

4. Calculation of Thermal Conductivity: The thermal diffusivity (α) is calculated using the

following formula:

α = 0.1388 * (L2 / t1/2)

where:

L is the thickness of the specimen.

t1/2 is the time to half-maximum temperature rise.

The thermal conductivity (λ) is then calculated from the thermal diffusivity (α), specific heat

capacity (Cp), and density (ρ) of the material using the equation:

λ = α * Cp * ρ

The specific heat capacity and density of the material must be known or measured separately

at the corresponding temperature.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for determining the thermal conductivity of

Alloy 42 using the flash method.
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Experimental Workflow for Thermal Conductivity Measurement (Flash Method)

Sample Preparation

Thermal Diffusivity Measurement

Thermal Conductivity Calculation

Alloy 42 Sample

Machine to Disc Shape
(1-4mm thick, 10-12.5mm dia)

Apply Graphite Coating

Place Sample in Furnace
& Set Temperature

Apply Energy Pulse
(Laser/Flash Lamp)

Record Rear Face
Temperature Rise vs. Time

Determine t½
(Time to Half-Max Temp)

Calculate Thermal Diffusivity (α)
α = 0.1388 * (L² / t½)

Calculate Thermal Conductivity (λ)
λ = α * Cₚ * ρ

Obtain Specific Heat (Cₚ)
& Density (ρ) at Temperature

Click to download full resolution via product page

Workflow for Thermal Conductivity Measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b609569?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This in-depth guide provides a foundational understanding of the thermal conductivity of Alloy

42 at elevated temperatures, offering valuable data and procedural insights for researchers and

professionals in relevant fields. The provided experimental methodology and workflow diagram

serve as a practical reference for the determination of this critical material property.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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